![molecular formula C9H15F3N2O2 B1481809 3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one CAS No. 2098133-29-8](/img/structure/B1481809.png)
3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one
Overview
Description
3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one is a chemical compound with the molecular formula C9H15F3N2O2 and a molecular weight of 240.22 g/mol. It is used for pharmaceutical testing .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results. The molecular weight is known to be 240.22 g/mol.Scientific Research Applications
Synthetic Applications and Building Blocks
Synthesis of Trifluoromethyl-Containing Aminopropanes and Azetidines : The use of trifluoromethyl azetidin-2-ones as precursors for constructing CF3-containing aminopropanes and aziridines demonstrates their utility in synthesizing novel compounds with potential pharmacological properties. The transformation of these building blocks into new molecular structures highlights the versatility of 3-Amino-1-(3-ethoxy-3-(trifluoromethyl)azetidin-1-yl)propan-1-one derivatives in synthetic organic chemistry (Hang Dao Thi et al., 2018).
Synthesis of β-trifluoromethyl β-anilino Esters : The compound's utility in the Reformatsky reaction, leading to the synthesis of ethyl 4,4,4-trifluoro-3-(N-4-methoxyphenyl)amino-2-alkylbutyrates, underlines its importance in generating fluorinated amino acid derivatives, which are valuable in medicinal chemistry for their enhanced metabolic stability and bioavailability (Y. Gong & Katsuya Kato, 2001).
Development of Tubulin-Targeting Antitumor Agents : The synthesis of 3-phenoxy-1,4-diarylazetidin-2-ones and their evaluation as tubulin-targeting antitumor agents showcases the potential therapeutic applications of azetidin-2-one derivatives. These compounds have demonstrated potent antiproliferative properties, disrupted microtubular structure in cancer cells, and induced apoptosis, suggesting their promise as cancer therapeutics (Thomas F. Greene et al., 2016).
Material Science Applications
- Self-curable Polyurethane Systems : The incorporation of azetidine groups into polyurethane dispersions to create self-curable systems demonstrates an innovative application in material sciences. The ring-opening reaction of azetidine end groups enables the formation of polymeric networks, improving the material's properties and potential applications in coatings and adhesives (Shih-Chieh Wang et al., 2006).
Mechanism of Action
Safety and Hazards
While specific safety and hazard information for this compound is not available, similar compounds are known to pose risks. For example, 3,3,3-Trifluoro-2-(trifluoromethyl) can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), particularly to the respiratory system .
Future Directions
properties
IUPAC Name |
3-amino-1-[3-ethoxy-3-(trifluoromethyl)azetidin-1-yl]propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F3N2O2/c1-2-16-8(9(10,11)12)5-14(6-8)7(15)3-4-13/h2-6,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWJPZWPBFZEKRT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CN(C1)C(=O)CCN)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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